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Introduction
YU142670 is a small molecule inhibitor that has been identified as a selective antagonist of

inositol polyphosphate 5-phosphatase OCRL (Oculocerebrorenal syndrome of Lowe). OCRL is

a key enzyme in the phosphoinositide signaling pathway, responsible for the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PI(4,5)P₂) and phosphatidylinositol 3,4,5-trisphosphate

(PI(3,4,5)P₃). Dysregulation of OCRL activity is associated with the rare X-linked genetic

disorder Lowe syndrome, characterized by vision problems, intellectual disabilities, and kidney

dysfunction. This technical guide provides a comprehensive overview of the known biological

targets of YU142670, its quantitative interaction data, detailed experimental protocols for key

assays, and a visualization of the associated signaling pathway.

Known Biological Targets and Quantitative Data
The primary biological target of YU142670 is OCRL. It has also been shown to inhibit the

related inositol 5-phosphatase INPP5B.[1][2] The inhibitory activity of YU142670 has been

quantified using biochemical assays, with the following key parameters reported:
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Target Assay Type Parameter Value (µM) Substrate Reference

OCRL
Malachite

Green Assay
IC₅₀ 0.71

diC16

PI(4,5)P₂
[1]

INPP5B
Malachite

Green Assay
IC₅₀ 1.78

diC16

PI(4,5)P₂
[1]

Binding Affinity Data:

Direct binding of YU142670 to the catalytic domain of INPP5B has been measured by

Isothermal Titration Calorimetry (ITC).

Target Assay Type Parameter Value Reference

INPP5B

(catalytic

domain)

Isothermal

Titration

Calorimetry

Kₐ 2.35 × 10⁵ M⁻¹ [1][2]

Signaling Pathway Modulated by YU142670
YU142670 exerts its biological effects by inhibiting OCRL, a critical enzyme in phosphoinositide

metabolism. OCRL dephosphorylates PI(4,5)P₂ at the 5-position of the inositol ring, yielding

phosphatidylinositol 4-phosphate (PI4P). Inhibition of OCRL by YU142670 leads to the

accumulation of PI(4,5)P₂ at various cellular membranes, including the plasma membrane and

endosomes.[3] This accumulation has significant downstream consequences, impacting

cellular processes such as endocytic trafficking and actin cytoskeleton dynamics.[3][4]
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Prepare YU142670 serial dilutions

Add YU142670/vehicle and pre-incubate

Add OCRL enzyme to 384-well plate

Add PI(4,5)P₂ substrate to initiate reaction

Incubate at 37°C

Add Malachite Green Reagent to stop reaction

Measure absorbance at 620 nm

Calculate IC₅₀
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Prepare and degas INPP5B and YU142670 solutions

Load INPP5B into sample cell and YU142670 into syringe

Set up ITC instrument and equilibrate

Perform serial injections of YU142670 into INPP5B

Record heat changes for each injection

Integrate heat peaks and plot against molar ratio

Fit data to a binding model to determine Kₐ

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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